Cas no 1396878-68-4 (2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-phenylacetamide; oxalic acid)

• Product Name: 2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-phenylacetamide; oxalic acid
• CAS No: 1396878-68-4
• MF: C₂₃H₂₇ClN₂O₆
• MW: 462.923285722733
• CID: 6203464
• PubChem ID: 71784947
• Update Time: 2025-08-05

2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-phenylacetamide; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-phenylacetamide; oxalic acid
• 2-(4-{[(4-CHLOROPHENYL)METHOXY]METHYL}PIPERIDIN-1-YL)-N-PHENYLACETAMIDE; OXALIC ACID
• F6111-1538
• AKOS026686879
• VU0532230-1
• 2-[4-[(4-chlorophenyl)methoxymethyl]piperidin-1-yl]-N-phenylacetamide;oxalic acid
• 1396878-68-4
• 2-(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)-N-phenylacetamide oxalate

• Inchi： 1S/C21H25ClN2O2.C2H2O4/c22-19-8-6-17(7-9-19)15-26-16-18-10-12-24(13-11-18)14-21(25)23-20-4-2-1-3-5-20;3-1(4)2(5)6/h1-9,18H,10-16H2,(H,23,25);(H,3,4)(H,5,6)
• InChI Key： ZLQRXVBJPYAGAW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COCC1CCN(CC(NC2C=CC=CC=2)=O)CC1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 462.1557643g/mol
• Monoisotopic Mass: 462.1557643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 484
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-phenylacetamide; oxalic acid

Introduction to 2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-phenylacetamide; oxalic acid (CAS No. 1396878-68-4)

The compound 2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-phenylacetamide, identified by its CAS number CAS No. 1396878-68-4, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of derivatives that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a piperidine ring and a phenylacetamide moiety, make it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The piperidine scaffold is well-known for its ability to enhance binding affinity and selectivity, making it a preferred choice in medicinal chemistry. The incorporation of a 4-chlorophenylmethyl group into the piperidine ring further enhances the pharmacological properties of the compound, potentially improving its solubility and metabolic stability.

The amide group in the molecule, specifically the N-phenylacetamide moiety, contributes to the overall bioactivity of the compound. Amides are commonly found in biologically active molecules due to their ability to form hydrogen bonds, which is crucial for interactions with biological targets. The phenyl ring attached to the amide nitrogen adds another layer of complexity, influencing both the electronic and steric properties of the molecule.

Oxalic acid, another component mentioned in the product name, plays a role as a counterion or co-formulant in pharmaceutical formulations. While it is not directly involved in the biological activity of the primary compound, its presence can influence solubility and stability, which are critical factors in drug development. The combination of these components suggests that this compound may be designed for specific delivery systems or formulations that require enhanced solubility or stability.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in developing effective pharmaceuticals. The structural features of 2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-phenylacetamide align well with these principles. For instance, modifications to the piperidine ring have been shown to significantly impact binding affinity to target proteins. Similarly, variations in the amide moiety can alter pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

The synthesis and characterization of this compound have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are essential for preclinical and clinical studies. Techniques such as solid-phase synthesis and automated purification systems have enabled researchers to produce complex molecules like this one with greater efficiency.

In terms of biological activity, preliminary studies suggest that this compound may exhibit properties relevant to neurological disorders, cancer therapy, and inflammation modulation. The piperidine ring is known to interact with various neurotransmitter receptors, while the phenylacetamide moiety can influence enzyme inhibition. These interactions could make this compound a valuable tool for investigating new therapeutic strategies.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used extensively to predict the binding modes and affinity of this compound towards potential targets. These simulations provide valuable insights into how structural modifications can optimize bioactivity. By leveraging computational tools, researchers can accelerate the drug development process and reduce experimental costs.

Ethical considerations are also paramount in pharmaceutical research. Ensuring that compounds like this one are developed responsibly involves rigorous safety testing and adherence to regulatory guidelines. This includes assessing potential side effects and interactions with other drugs before moving into clinical trials.

The future directions for research on 2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-phenylacetamide include exploring its mechanism of action in detail and optimizing its pharmacological properties through structural modifications. Additionally, investigating its potential as a prodrug or combined therapy could open up new avenues for treating complex diseases.

In conclusion, this compound represents an exciting advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments.